Cas no 84302-88-5 (1H-Pyrazole-4-pentanoic acid)
1H-Pyrazole-4-pentanoic acid structure
Product Name:1H-Pyrazole-4-pentanoic acid
CAS No:84302-88-5
MF:C8H12N2O2
MW:168.193081855774
CID:4212180
PubChem ID:86029128
Update Time:2025-04-24
1H-Pyrazole-4-pentanoic acid Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-pentanoic acid
- 84302-88-5
- DTXSID501309070
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- Inchi: 1S/C8H12N2O2/c11-8(12)4-2-1-3-7-5-9-10-6-7/h5-6H,1-4H2,(H,9,10)(H,11,12)
- InChI Key: VNPUPNQPPQJMCG-UHFFFAOYSA-N
- SMILES: N1C=C(CCCCC(O)=O)C=N1
Computed Properties
- Exact Mass: 168.089877630Da
- Monoisotopic Mass: 168.089877630Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 66Ų
1H-Pyrazole-4-pentanoic acid Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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